(2-ethyloxolan-2-yl)methanamine
Overview
Description
(2-ethyloxolan-2-yl)methanamine, also known as 2-EOMA, is an organic compound that is widely used in scientific research. It has been used in a variety of applications, from studying the properties of drugs and their effects on the body to understanding the biochemical and physiological effects of certain compounds. 2-EOMA has been found to be a useful tool in the development of synthetic drugs, and its unique properties make it an attractive option for lab experiments.
Mechanism of Action
The mechanism of action of (2-ethyloxolan-2-yl)methanamine is not fully understood. However, it is believed that (2-ethyloxolan-2-yl)methanamine acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. By inhibiting this enzyme, (2-ethyloxolan-2-yl)methanamine is thought to reduce the production of prostaglandins, which are involved in inflammation and pain. Additionally, (2-ethyloxolan-2-yl)methanamine is believed to act as an agonist of the cannabinoid receptors, which are involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects
(2-ethyloxolan-2-yl)methanamine has been found to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to reduce the production of prostaglandins. Additionally, (2-ethyloxolan-2-yl)methanamine has been found to increase the production of endocannabinoids, which are involved in the regulation of pain and inflammation. (2-ethyloxolan-2-yl)methanamine has also been found to have neuroprotective effects, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
(2-ethyloxolan-2-yl)methanamine has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and its unique properties make it an attractive option for lab experiments. Additionally, (2-ethyloxolan-2-yl)methanamine has been found to have a number of biochemical and physiological effects, which makes it useful for studying the effects of drugs and compounds. However, there are some limitations to using (2-ethyloxolan-2-yl)methanamine in lab experiments. For example, it is not known how (2-ethyloxolan-2-yl)methanamine interacts with other compounds, so it may not be suitable for use in certain experiments. Additionally, (2-ethyloxolan-2-yl)methanamine is not approved for use in humans, so it should not be used in experiments involving humans.
Future Directions
There are a number of potential future directions for (2-ethyloxolan-2-yl)methanamine research. One potential direction is to further study the mechanism of action of (2-ethyloxolan-2-yl)methanamine, as well as to explore its interactions with other compounds. Additionally, further research could be conducted to study the pharmacokinetics and pharmacodynamics of (2-ethyloxolan-2-yl)methanamine, as well as to study its potential therapeutic effects. Additionally, further research could be conducted to explore the potential of (2-ethyloxolan-2-yl)methanamine as a drug delivery system. Finally, further research could be conducted to explore the potential of (2-ethyloxolan-2-yl)methanamine as an alternative to traditional drugs.
Synthesis Methods
The synthesis of (2-ethyloxolan-2-yl)methanamine is relatively simple and can be completed in a few steps. The first step is to react 2-ethyloxolane with methylamine in an aqueous solution. This reaction produces a salt, which is then reacted with a base, such as sodium hydroxide, to yield (2-ethyloxolan-2-yl)methanamine. The synthesis of (2-ethyloxolan-2-yl)methanamine can also be accomplished using a Grignard reaction, in which 2-ethyloxolane is reacted with a Grignard reagent, such as methylmagnesium bromide, to yield (2-ethyloxolan-2-yl)methanamine.
Scientific Research Applications
(2-ethyloxolan-2-yl)methanamine has been used in a variety of scientific research applications. It has been used to study the properties of drugs and their effects on the body, as well as to understand the biochemical and physiological effects of certain compounds. (2-ethyloxolan-2-yl)methanamine has also been used to study the mechanism of action of drugs, as well as to develop synthetic drugs. Additionally, (2-ethyloxolan-2-yl)methanamine has been used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to study the metabolism of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-ethyloxolan-2-yl)methanamine involves the reaction of 2-ethyloxolane with formaldehyde followed by reduction with sodium borohydride to yield (2-ethyloxolan-2-yl)methanol. The resulting alcohol is then reacted with hydrogen chloride gas in the presence of a base to form the corresponding chloride, which is then treated with ammonia to yield the final product.", "Starting Materials": ["2-ethyloxolane", "formaldehyde", "sodium borohydride", "hydrogen chloride gas", "ammonia", "base"], "Reaction": ["Step 1: React 2-ethyloxolane with formaldehyde in the presence of a catalyst to yield (2-ethyloxolan-2-yl)formaldehyde.", "Step 2: Reduce (2-ethyloxolan-2-yl)formaldehyde with sodium borohydride to yield (2-ethyloxolan-2-yl)methanol.", "Step 3: React (2-ethyloxolan-2-yl)methanol with hydrogen chloride gas in the presence of a base to form (2-ethyloxolan-2-yl)chloride.", "Step 4: Treat (2-ethyloxolan-2-yl)chloride with ammonia to yield (2-ethyloxolan-2-yl)methanamine."] } | |
CAS RN |
37560-70-6 |
Product Name |
(2-ethyloxolan-2-yl)methanamine |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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